Cas no 1353945-63-7 (tert-Butyl 2-(((4-fluorophenyl)thio)methyl)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 2-(((4-fluorophenyl)thio)methyl)pyrrolidine-1-carboxylate
• CAS No: 1353945-63-7
• MF: C₁₆H₂₂FNO₂S
• MW: 311.414786815643
• MDL: MFCD21098435
• CID: 2091126
• PubChem ID: 60137902
• Update Time: 2025-05-24

tert-Butyl 2-(((4-fluorophenyl)thio)methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(((4-fluorophenyl)thio)methyl)pyrrolidine-1-carboxylate
• CS-0445067
• AKOS024463173
• tert-Butyl2-(((4-fluorophenyl)thio)methyl)pyrrolidine-1-carboxylate
• 2-(4-Fluoro-phenylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1353945-63-7
• tert-butyl 2-[(4-fluorophenyl)sulfanylmethyl]pyrrolidine-1-carboxylate
• DB-250639

• MDL： MFCD21098435
• Inchi： 1S/C16H22FNO2S/c1-16(2,3)20-15(19)18-10-4-5-13(18)11-21-14-8-6-12(17)7-9-14/h6-9,13H,4-5,10-11H2,1-3H3
• InChI Key： ZJWACOPMFNITSG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.13552828g/mol
• Monoisotopic Mass: 311.13552828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.8Ų

Additional information on tert-Butyl 2-(((4-fluorophenyl)thio)methyl)pyrrolidine-1-carboxylate

tert-Butyl 2-(((4-fluorophenyl)thio)methyl)pyrrolidine-1-carboxylate

The compound tert-butyl 2-(((4-fluorophenyl)thio)methyl)pyrrolidine-1-carboxylate, identified by the CAS number 1353945-63-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a thioether group and a tert-butyl ester moiety. The presence of the fluorophenyl group further enhances its chemical versatility, making it a valuable compound in modern organic synthesis.

Recent studies have highlighted the importance of sulfur-containing compounds like this one in drug discovery and development. The thioether group, in particular, has been shown to impart stability and bioavailability to molecules, making them more suitable for therapeutic applications. Researchers have also explored the potential of this compound as an intermediate in the synthesis of bioactive molecules, including antibiotics and antiviral agents.

The synthesis of tert-butyl 2-(((4-fluorophenyl)thio)methyl)pyrrolidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by the introduction of the thioether group through nucleophilic substitution reactions. The tert-butyl ester is then added to complete the structure. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, revealing that it is resistant to hydrolysis under neutral conditions but can undergo cleavage under acidic or basic environments. These properties make it suitable for use in both laboratory settings and industrial applications.

The application of CAS No. 1353945-63-7 extends beyond pharmaceuticals. It has been utilized as a building block in the construction of complex molecules, including those with potential anticancer activity. Recent research has focused on its role in modulating cellular pathways involved in tumor growth and metastasis, demonstrating promising results in preclinical models.

In conclusion, tert-butyl 2-(((4-fluorophenyl)thio)methyl)pyrrolidine-1-carboxylate stands out as a versatile and valuable compound in contemporary organic chemistry. Its unique structure, coupled with its favorable chemical properties, positions it as a key player in the development of novel drugs and advanced materials. Continued research into its applications will undoubtedly unlock further potential, solidifying its place in both academic and industrial settings.